4-(Cyano(phenyl)methylamino)benzoic acid
Overview
Description
4-(Cyano(phenyl)methylamino)benzoic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Rearrangement Studies
4-(Cyano(phenyl)methylamino)benzoic acid plays a role in chemical rearrangement studies. For instance, benzoic acid derivatives, including cyano and methylthio substituents, undergo O,N and N,N double rearrangements in certain conditions, leading to various complex products (Yokoyama, Hatanaka, & Sakamoto, 1985).
Corrosion Inhibition Research
This compound is studied for its potential as a corrosion inhibitor. Research has been conducted to investigate the effectiveness of cyanoacetamide derivatives, including this compound, in preventing corrosion of carbon steel in acidic media. The inhibitive action is attributed to the adsorption of molecules through active centers in their structure (Fouda, El-desoky, & Muhtar, 2008).
Liquid Crystal Research
Compounds containing cyano groups, such as this compound, are involved in the development of liquid crystal technologies. The formation of supramolecular liquid crystalline complexes via hydrogen bonding is an area of significant research, contributing to advancements in display and optical technologies (Alaasar & Tschierske, 2019).
Solar Cell Research
In the field of renewable energy, specifically dye-sensitized solar cells (DSSCs), derivatives of this compound are being explored. Research indicates improved photovoltaic performance in DSSCs when using these derivatives, which is crucial for the development of more efficient solar energy technologies (Gupta et al., 2015).
Drug Development and Bioactivity Studies
This chemical is also a subject of interest in drug development. It's involved in the synthesis and characterization of various compounds with potential medicinal applications, including the exploration of drug-likeness properties and bioactivity studies (Madhavi & Lakshmi Bhavani, 2021).
Properties
IUPAC Name |
4-[[cyano(phenyl)methyl]amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c16-10-14(11-4-2-1-3-5-11)17-13-8-6-12(7-9-13)15(18)19/h1-9,14,17H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCPZKKYPOBDPMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)NC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80672825 |
Source
|
| Record name | 4-{[Cyano(phenyl)methyl]amino}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80672825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
88170-04-1 |
Source
|
| Record name | 4-{[Cyano(phenyl)methyl]amino}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80672825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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